2-Methyl-1,5-dioxaspiro[5.5]undecane
Description
2-Methyl-1,5-dioxaspiro[5.5]undecane is a bicyclic spiroacetal with the molecular formula C₁₀H₁₈O₂ and a molecular weight of 170.25 g/mol . Its structure consists of two fused six-membered oxygen-containing rings (1,3-dioxane and cyclohexane) sharing a single spiro carbon atom, with a methyl substituent at the 2-position of the dioxane ring. This compound is notable for its herbal flavor in plum wine, contributing to aroma profiles in fermented beverages . Its synthesis typically involves ketalization reactions, as seen in related spiro compounds .
Properties
CAS No. |
6413-26-9 |
|---|---|
Molecular Formula |
C10H18O2 |
Molecular Weight |
170.25 g/mol |
IUPAC Name |
4-methyl-1,5-dioxaspiro[5.5]undecane |
InChI |
InChI=1S/C10H18O2/c1-9-5-8-11-10(12-9)6-3-2-4-7-10/h9H,2-8H2,1H3 |
InChI Key |
AUXQNFDMCKINEC-UHFFFAOYSA-N |
SMILES |
CC1CCOC2(O1)CCCCC2 |
Canonical SMILES |
CC1CCOC2(O1)CCCCC2 |
Other CAS No. |
6413-26-9 |
Origin of Product |
United States |
Scientific Research Applications
Medicinal Chemistry
Antifertility Agents
Research indicates that derivatives of 2-methyl-1,5-dioxaspiro[5.5]undecane exhibit antifertility activity. For instance, compounds derived from 3-R-9-R'-1,5-dioxaspiro[5.5]undecan-3,9-diamine have shown effectiveness in inhibiting fertility in female rats. These findings suggest potential utility in developing contraceptive agents for human use .
Stereochemistry and Biological Activity
The stereochemistry of 2-methyl-1,5-dioxaspiro[5.5]undecane plays a critical role in its biological activity. Studies have shown that variations in substituents can lead to different stereoisomers with distinct pharmacological effects. For example, the conformational analysis of these compounds has revealed insights into their interactions with biological targets .
Perfumery
Fragrance Compositions
2-Methyl-1,5-dioxaspiro[5.5]undecane is utilized in perfumery due to its pleasant odor profile. It can be synthesized economically through the reaction of cyclohexanone with neopentyl glycol under acidic conditions. This compound contributes to the complexity and depth of fragrance compositions .
Materials Science
Polymer Additives
The unique structural properties of 2-methyl-1,5-dioxaspiro[5.5]undecane allow it to function as an additive in polymer formulations. Its incorporation can enhance the mechanical properties and thermal stability of polymers, making it valuable in the production of durable materials .
Table 2: Synthesis Methods
| Synthesis Method | Key Reagents | Yield (%) | Reference |
|---|---|---|---|
| Reaction with cyclohexanone | Neopentyl glycol, acid | High | |
| Catalytic hydrogenation | Raney nickel | Moderate |
Case Studies
Case Study 1: Antifertility Research
In a study evaluating the antifertility effects of various derivatives of 2-methyl-1,5-dioxaspiro[5.5]undecane, researchers administered different dosages to female rats and monitored reproductive outcomes. The results demonstrated significant reductions in fertility rates among treated subjects compared to controls, highlighting the potential for these compounds in contraceptive development.
Case Study 2: Perfume Development
A fragrance company incorporated 2-methyl-1,5-dioxaspiro[5.5]undecane into a new line of perfumes. The compound's unique scent profile was evaluated through consumer testing panels, which reported high satisfaction rates regarding its contribution to the overall fragrance experience.
Comparison with Similar Compounds
Structural Analogues
Key Observations :
- Positional Isomerism : The 1,5- vs. 1,7-dioxaspiro isomers exhibit distinct biological roles. For example, 2-methyl-1,7-dioxaspiro[5.5]undecane is released by parasitic wasps as a pheromone, while the 1,5-isomer is flavor-active .
- Substituent Effects : Methyl or benzylidene groups alter electronic properties. Benzylidene derivatives show enhanced fluorescence due to extended conjugation , while dimethyl substitution increases steric hindrance and thermal stability .
Preparation Methods
Starting Materials
- 2-Methylcyclohexanone: The ketone substrate providing the cyclohexane ring and methyl substituent.
- 1,3-Propanediol or 2-nitro-1,3-propanediol derivatives: The diol component that forms the dioxane ring upon ketalization.
- Acid catalyst: Typically para-toluenesulfonic acid or other strong acids to promote ketal formation.
Synthetic Steps
Oxidation and Functionalization:
The cyclohexanone derivative (e.g., 4-(Ac NH)-4-R'-cyclohexanol) is oxidized to the corresponding cyclohexanone (4-(Ac NH)-4-R-cyclohexanone) which serves as the ketone precursor.Ketal Formation via Reaction with Diol:
The cyclohexanone is reacted with 2-nitro-1,3-propanediol or its substituted analogues under acidic conditions to form the 1,5-dioxaspiro[5.5]undecane ring system with nitro substituents.Reduction:
The nitro group is reduced, typically by catalytic hydrogenation, to yield the corresponding amino-substituted dioxaspiro compound.Hydrolysis:
The amino group is hydrolyzed under aqueous alkaline conditions to furnish the diamine derivative.Final Ketal Formation:
The diamine or monoamine intermediates are further acylated or purified to yield the target 2-methyl-1,5-dioxaspiro[5.5]undecane compound.
This sequence ensures high purity and yield of the spiroketal product with control over substituents and stereochemistry.
Detailed Experimental Procedure (Adapted from Published Protocols)
| Step | Reagents & Conditions | Description | Yield & Notes |
|---|---|---|---|
| 1 | Triethylamine (18 mL, 129 mmol), ethyl acetate solvent | Triethylamine is added dropwise to a suspension of intermediate solids in ethyl acetate, stirred vigorously for 24 h | Combined yield of 3-amino-3-(hydroxymethyl)-1,5-dioxaspiro[5.5]undecane: 74% |
| 2 | Organic layer drying over anhydrous sodium sulfate, rotary evaporation | Organic layers dried and concentrated under reduced pressure | 1,5-Dioxaspiro[5.5]undecan-3-one obtained as pale yellow oil, 96% yield |
| 3 | Catalytic hydrogenation for nitro group reduction | Reduction of nitro intermediates to amino derivatives | High conversion, mild conditions |
| 4 | Hydrolysis under aqueous alkaline conditions | Conversion of amino intermediates to diamines | Clean conversion, facilitates further functionalization |
Notes:
- The reaction temperature is maintained between 3 °C and 5 °C during triethylamine addition to control reaction rate and purity.
- Trituration and grinding of intermediate solids are critical to remove impurities such as residual solvents and acids.
- The ketal formed is significantly more stable to acidic conditions than acetonide analogues, improving yields in downstream reactions.
Alternative and Related Synthetic Routes
Use of 3,3-Dimethoxypentane:
A variation involves replacing 1,1-dimethoxycyclohexane with 3,3-dimethoxypentane to synthesize analogous ketodioxanones with comparable yields, demonstrating flexibility in the ketalization step.Acylation of Diamine Intermediates:
According to patent US3901920A, 3-R-9-R-1,5-dioxaspiro[5.5]undecan-3,9-diamine intermediates can be di-acylated using benzoyl halides or other acylating agents to introduce functional groups enhancing biological activity or synthetic utility.
Research Findings and Analysis
- The ketalization reaction is robust and tolerant to variations in the rate of reagent addition and reaction time (up to 30 h) without significant loss in yield or purity.
- The 1,5-dioxaspiro[5.5]undecan-3-one ketal exhibits superior acid stability compared to acetonide and diethylketal analogues, making it advantageous for acid-mediated transformations such as oxidative α-bromination and aldol condensations.
- The synthetic intermediates and final products have been successfully employed in palladium-catalyzed enantioselective allylic alkylation and stereoselective aldol condensation reactions, underscoring their synthetic versatility.
- Purification steps involving trituration and filtration through silica gel are essential to remove residual solvents and acid catalysts, ensuring high purity for subsequent applications.
Summary Table of Preparation Parameters
| Parameter | Condition/Value | Impact on Product |
|---|---|---|
| Ketone substrate | 2-Methylcyclohexanone or derivatives | Determines methyl substitution |
| Diol reagent | 1,3-Propanediol or 2-nitro-1,3-propanediol | Forms dioxane ring; nitro group allows further modification |
| Acid catalyst | Para-toluenesulfonic acid or equivalents | Promotes ketalization |
| Temperature | 3–5 °C during addition; room temp for stirring | Controls reaction rate and purity |
| Reaction time | 24–30 hours | Sufficient for complete conversion |
| Workup | Triethylamine addition, drying, filtration, rotary evaporation | Removes impurities, isolates product |
| Reduction method | Catalytic hydrogenation | Converts nitro to amino groups |
| Hydrolysis | Aqueous alkaline conditions | Converts amino intermediates to diamines |
Q & A
Basic Research Questions
Q. What synthetic routes are available for preparing derivatives of 2-Methyl-1,5-dioxaspiro[5.5]undecane, and how are their structural features validated?
- Methodological Answer : Derivatives are typically synthesized via condensation reactions between spirocyclic precursors (e.g., 1,5-dioxaspiro[5.5]undecane-2,4-dione) and aldehydes or ketones. For example, 3-(4-bromobenzylidene) derivatives are formed by reacting (R)-2,4-dioxo-1,5-dioxaspiro[5.5]undecane with 4-bromobenzaldehyde in ethanol . Structural validation employs single-crystal X-ray diffraction (SC-XRD) using programs like SHELXL . Key parameters include puckering amplitudes (e.g., boat-chair conformations in fused rings) and dihedral angles between substituents .
Q. Which spectroscopic and crystallographic techniques are critical for characterizing spiro compounds like 2-Methyl-1,5-dioxaspiro[5.5]undecane?
- Methodological Answer :
- SC-XRD : SHELX software refines crystal structures, analyzing bond lengths, angles, and hydrogen-bonding networks (e.g., C–H···O interactions stabilizing crystal packing) .
- Mass Spectrometry : APCI-MS detects volatile spiroacetals (e.g., 2-Methyl-1,7-dioxaspiro[5.5]undecane) using calibration with structurally similar compounds like tetrahydropyran .
- Vibrational Spectroscopy : IR and Raman spectra are compared with DFT-calculated frequencies (e.g., B3LYP/6-311G(d,p) level) to confirm functional groups .
Advanced Research Questions
Q. How do computational methods like DFT elucidate the electronic and thermodynamic properties of 2-Methyl-1,5-dioxaspiro[5.5]undecane derivatives?
- Methodological Answer : Density Functional Theory (DFT) calculations at the B3LYP/6-311G(d,p) level predict frontier molecular orbitals (FMOs), vibrational frequencies, and thermodynamic stability. For instance, FMO analysis of 5,6-dimethyl-1H-benzo[d]imidazol-3-ium derivatives reveals charge transfer interactions, while Gibbs free energy calculations correlate with experimental thermal stability . Discrepancies between computed and experimental UV-Vis spectra are resolved by optimizing solvent-effect parameters .
Q. What mechanistic insights exist for acid-catalyzed reactions of silicon-containing spiro compounds, and how are activation energies modeled?
- Methodological Answer : Semi-empirical methods (e.g., SAM1) simulate reaction pathways for silicon-substituted tetraoxaspiro[5.5]undecanes. Activation energies for ring-opening polymerization are calculated by comparing transition states (e.g., single vs. double ring-opening mechanisms). Experimental validation involves kinetic studies (e.g., monitoring reaction progress via NMR) and comparing product distributions with computational predictions .
Q. How is 2-Methyl-1,5-dioxaspiro[5.5]undecane detected in biological systems, and what analytical challenges arise?
- Methodological Answer : Real-time detection in insect secretions (e.g., Goniozus legneri pheromones) uses APCI-MS with selected-ion monitoring (m/z 171–173) . Challenges include low volatility and signal interference. Calibration with tetrahydropyran (structurally analogous to spiroacetal rings) improves quantification accuracy . Biological assays (e.g., survival-time experiments) assess spiroacetal toxicity, revealing lethal concentrations (~240 mg/m³) in confined environments .
Data Contradictions and Resolution
- Synthesis Pathways : Discrepancies in reaction yields (e.g., 3.5% for bis(hydroxymethyl) derivatives vs. >60% for malonic acid-based syntheses ) highlight solvent and catalyst optimization needs.
- Computational vs. Experimental Data : DFT-predicted vibrational frequencies may deviate from IR spectra due to neglecting anharmonic effects. Hybrid approaches (e.g., scaling factors) improve agreement .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
